Cas no 898759-91-6 (2-(4-Cyanobenzoyl)oxazole)
2-(4-Cyanobenzoyl)oxazole structure
Product Name:2-(4-Cyanobenzoyl)oxazole
CAS No:898759-91-6
MF:C11H6N2O2
MW:198.177542209625
MDL:MFCD07699358
CID:1070379
PubChem ID:24723649
Update Time:2025-04-20
2-(4-Cyanobenzoyl)oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Nitrobenzoyl)oxazole
- 2-(4-Cyanobenzoyl)oxazole
- 4-(1,3-oxazole-2-carbonyl)benzonitrile
- 898759-91-6
- AKOS006287062
- MFCD07699358
- DTXSID00642085
-
- MDL: MFCD07699358
- Inchi: 1S/C11H6N2O2/c12-7-8-1-3-9(4-2-8)10(14)11-13-5-6-15-11/h1-6H
- InChI Key: IWSOFFYLWJRGKD-UHFFFAOYSA-N
- SMILES: O1C=CN=C1C(C1C=CC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 198.04300
- Monoisotopic Mass: 198.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.9Ų
Experimental Properties
- PSA: 66.89000
- LogP: 1.77728
2-(4-Cyanobenzoyl)oxazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Cyanobenzoyl)oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202643-1g |
2-(4-Cyanobenzoyl)oxazole |
898759-91-6 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 202643-2g |
2-(4-Cyanobenzoyl)oxazole |
898759-91-6 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 202643-5g |
2-(4-Cyanobenzoyl)oxazole |
898759-91-6 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| abcr | AB362760-1 g |
2-(4-Cyanobenzoyl)oxazole, 97%; . |
898759-91-6 | 97% | 1 g |
€954.60 | 2023-07-19 | |
| abcr | AB362760-2 g |
2-(4-Cyanobenzoyl)oxazole, 97%; . |
898759-91-6 | 97% | 2 g |
€1,400.00 | 2023-07-19 | |
| TRC | C090730-250mg |
2-(4-Cyanobenzoyl)oxazole |
898759-91-6 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C090730-500mg |
2-(4-Cyanobenzoyl)oxazole |
898759-91-6 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB362760-1g |
2-(4-Cyanobenzoyl)oxazole, 97%; . |
898759-91-6 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362760-2g |
2-(4-Cyanobenzoyl)oxazole, 97%; . |
898759-91-6 | 97% | 2g |
€1398.60 | 2025-04-15 | |
| A2B Chem LLC | AH87903-1g |
2-(4-CYANOBENZOYL)OXAZOLE |
898759-91-6 | 97% | 1g |
$660.00 | 2024-04-19 |
2-(4-Cyanobenzoyl)oxazole Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
898759-91-6 (2-(4-Cyanobenzoyl)oxazole) Related Products
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- 175692-76-9(Methanone, (5-ethoxy-2-oxazolyl)(4-nitrophenyl)-)
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- 602295-83-0(METHANONE, (4-NITROPHENYL)-2-OXAZOLYL-)
- 898760-05-9((4-ethylphenyl)-oxazol-2-yl-methanone)
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